Cas no 14099-01-5 (Pentacarbonylchlororhenium(I))

• Product name: Pentacarbonylchlororhenium(I)
• CAS No: 14099-01-5
• MF: C₅ClO₅Re
• MW: 361.710501670837
• CID: 87252
• PubChem ID: 24859674

Pentacarbonylchlororhenium(I) Chemical and Physical Properties

Names and Identifiers

• pentacarbonylchlororhenium
• Chloropentacarbonylrhenium(I)
• Pentacarbonylchlororhenium(I)
• Rhenium pentacarbonyl chloride
• carbon monoxide,chlororhenium
• Re(CO)5Cl
• Chloropentacarbonylrhenium
• Chlororhenium pentacarbonyl
• Rhenium(I)pentacarbonylchloride
• PENTACARBONYLCHLORORHENIUM (I)
• Rheniumpentacarbonylchloride,98%
• RheniuM pentacarbonyl chloride, 98% 5GR
• DTXSID30161512
• E76407
• MFCD00013296
• CS-0111791
• FT-0688495
• carbon monoxide;chlororhenium
• Pentacarbonylchlororhenium(I), 98%
• Rheniumpentacarbonylchloride
• 14099-01-5
• DTXCID1084003

• MDL： MFCD00013296
• Inchi： 1S/5CO.ClH.Re/c5*1-2;;/h;;;;;1H;/q;;;;;;+1/p-1
• InChI Key： JQUUAHKBIXPQAP-UHFFFAOYSA-M
• SMILES： [C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Cl-].[Re+]

Computed Properties

• Exact Mass: 361.89900
• Monoisotopic Mass: 361.899178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 12
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 5Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Beige powder
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -0.35050
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Pentacarbonylchlororhenium(I) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H315-H319-H335
• Warning Statement： MissingPhrase-N15.00950417-P261-P280-P302
  P352
  P312-P304
  P340
  P312-P403
  P233
• Hazardous Material transportation number：UN 3288 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：II
• HazardClass：6.1
• PackingGroup：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II

Pentacarbonylchlororhenium(I) Customs Data

• HS CODE：28369917

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on Pentacarbonylchlororhenium(I)

Pentacarbonylchlororhenium(I): A Comprehensive Overview

Pentacarbonylchlororhenium(I), also known as rhenium pentacarbonyl chloride or ReCl(CO)₅, is a coordination compound with the CAS number 14099-01-5. This compound has garnered significant attention in the fields of organometallic chemistry, catalysis, and materials science due to its unique electronic structure and versatile applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to Pentacarbonylchlororhenium(I).

The molecular structure of Pentacarbonylchlororhenium(I) consists of a central rhenium atom coordinated by five carbonyl (CO) ligands and one chloride (Cl⁻) ion. The geometry of this compound is trigonal bipyramidal, which is typical for compounds with a d⁸ electron configuration. The bonding between rhenium and the ligands is primarily through back-donation, where the metal atom shares its d-electrons with the empty orbitals of the ligands. This characteristic makes Pentacarbonylchlororhenium(I) a valuable precursor in various chemical transformations.

One of the most notable applications of Pentacarbonylchlororhenium(I) is in catalytic processes. Recent studies have highlighted its role as a catalyst in hydrocarbon oxidation reactions. For instance, researchers have demonstrated that this compound can efficiently oxidize alkanes to alcohols under mild conditions. The ability of rhenium to cycle between different oxidation states (Re(I) to Re(III)) plays a crucial role in these catalytic cycles. This property not only enhances the efficiency of the reaction but also reduces the need for harsh reaction conditions, making it an eco-friendly alternative to traditional catalysts.

In addition to catalysis, Pentacarbonylchlororhenium(I) has found applications in the synthesis of other organometallic compounds. For example, it serves as a precursor for generating rhenium-based nanoparticles, which are highly sought after for their catalytic activity in hydrogenation reactions. Recent advancements in nanotechnology have enabled the controlled synthesis of these nanoparticles, leading to improved performance in industrial processes such as ammonia production and biofuel refining.

The synthesis of Pentacarbonylchlororhenium(I) typically involves the reaction of rhenium metal with carbon monoxide and hydrogen chloride gas under high-pressure conditions. This process is carried out in a sealed vessel to ensure optimal yields. The stability of the compound is influenced by factors such as temperature and pressure, with higher temperatures generally leading to faster reaction rates but lower yields due to side reactions.

From an environmental standpoint, Pentacarbonylchlororhenium(I) has been studied for its potential in reducing greenhouse gas emissions. By utilizing this compound as a catalyst in carbon capture technologies, researchers aim to convert CO₂ into valuable chemicals such as methanol and dimethyl ether. These efforts align with global initiatives to combat climate change and promote sustainable industrial practices.

Recent research has also explored the use of Pentacarbonylchlororhenium(I) in homogeneous catalysis for organic synthesis. Its ability to facilitate cross-coupling reactions has made it a valuable tool in drug discovery and fine chemical synthesis. For example, it has been employed in Suzuki-Miyaura coupling reactions, where it enables the formation of biaryl compounds with high selectivity and efficiency.

In conclusion, Pentacarbonylchlororhenium(I) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique electronic properties and catalytic capabilities make it an indispensable tool in modern chemical research. As ongoing studies continue to uncover new uses for this compound, its role in advancing sustainable industrial processes will undoubtedly grow.